Cas no 62875-07-4 (2-Methylbutane-1,2,4-triol)

2-Methylbutane-1,2,4-triol Properties

Names and Identifiers

• 1,2,4-Butanetriol,2-methyl-
• 2-METHYL-1,2,4-BUTANETRIOL
• 2-methylbutane-1,2,4-triol
• (+/-)-2-methylbutane-1,2,4-triol
• 2-Methyl-1,2,4-butantriol
• 2-Methyl-1,4,5-butantriol
• 2-methyl-butane-1,2,4-triol
• AC1MI4MH
• AG-G-31780
• CTK5B6428
• EINECS 263-746-8
• 1,2,4-Butanetriol, 2-methyl-
• TRA0038646
• FCH1053080
• SCHEMBL28594
• SB84538
• AKOS024257954
• Z1238572721
• MFCD18976145
• NS00055839
• 62875-07-4
• 2-methyl-1,2,4-butanetriol
• AS-58672
• 2-Methylbutane-1,2,4-triol
• DTXSID80978612
• EN300-1706111
• XYHGSPUTABMVOC-UHFFFAOYSA-N
• DB-356259
• +Expand

• MDL： MFCD18976145
• InChIKey： XYHGSPUTABMVOC-UHFFFAOYSA-N
• Inchi： 1S/C5H12O3/c1-5(8,4-7)2-3-6/h6-8H,2-4H2,1H3
• SMILES： O([H])C(C([H])([H])[H])(C([H])([H])O[H])C([H])([H])C([H])([H])O[H]

Computed Properties

• Exact Mass: 120.07866
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 120.079
• Heavy Atom Count: 8
• Complexity: 64.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.2
• Topological Polar Surface Area: 60.7

Experimental Properties

• LogP: -0.88790
• PSA: 60.69
• Refractive Index: 1.486
• Boiling Point: 286.7°Cat760mmHg
• Flash Point: 145.5°C
• Density: 1.159